Sandmeyer trifluoromethylthiolation of arenediazonium salts with sodium thiocyanate and Ruppert–Prakash reagent†
Chemical Science Pub Date: 2014-01-06 DOI: 10.1039/C3SC53076K
Abstract
In the presence of copper thiocyanate, sodium thiocyanate and the inexpensive, easy-to-use trifluoromethylating reagent Me3Si–CF3, diazonium salts are smoothly converted into the corresponding aryl trifluoromethyl thioethers. Combined with diazotisation, this convenient and inexpensive method allows the straightforward synthesis of aryl or heteroaryl trifluoromethyl thioethers from the corresponding anilines.
![Graphical abstract: Sandmeyer trifluoromethylthiolation of arenediazonium salts with sodium thiocyanate and Ruppert–Prakash reagent](http://scimg.chem960.com/usr/1/C3SC53076K.jpg)
![Sandmeyer trifluoromethylthiolation of arenediazonium salts with sodium thiocyanate and Ruppert–Prakash reagent†](https://scimg.chem960.com/usr/1/C3SC53076K.jpg)
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Journal Name:Chemical Science
Research Products
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CAS no.: 1195-42-2